Cas no 1806777-88-7 (4-(Difluoromethyl)-2-hydroxypyridine-6-methanol)

• Product Name: 4-(Difluoromethyl)-2-hydroxypyridine-6-methanol
• CAS No: 1806777-88-7
• MF: C₇H₇F₂NO₂
• MW: 175.132788896561
• CID: 4918610
• Update Time: 2025-10-05

4-(Difluoromethyl)-2-hydroxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxypyridine-6-methanol

• Inchi： 1S/C7H7F2NO2/c8-7(9)4-1-5(3-11)10-6(12)2-4/h1-2,7,11H,3H2,(H,10,12)
• InChI Key： PQZYFHZRHJRYAA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(CO)=C1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3

Additional information on 4-(Difluoromethyl)-2-hydroxypyridine-6-methanol

4-(Difluoromethyl)-2-hydroxypyridine-6-methanol: A Comprehensive Overview

The compound 4-(Difluoromethyl)-2-hydroxypyridine-6-methanol, identified by the CAS number 1806777-88-7, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile reactivity. The structure of this molecule consists of a pyridine ring substituted with a difluoromethyl group at the 4-position, a hydroxyl group at the 2-position, and a methanol group at the 6-position. These substituents not only influence the molecule's physical and chemical properties but also play a crucial role in its biological activity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of antiviral and anticancer agents. The presence of fluorine atoms in the difluoromethyl group introduces electron-withdrawing effects, which can enhance the molecule's stability and bioavailability. This makes 4-(Difluoromethyl)-2-hydroxypyridine-6-methanol a promising candidate for further exploration in medicinal chemistry. Researchers have also investigated the potential of this compound as a precursor for synthesizing more complex molecules with enhanced therapeutic properties.

In terms of synthesis, 4-(Difluoromethyl)-2-hydroxypyridine-6-methanol can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the reactivity of the pyridine ring and its substituents to achieve high yields and purity. The synthesis process is optimized to minimize environmental impact, aligning with current green chemistry principles. This approach not only ensures cost-effectiveness but also contributes to sustainable chemical practices.

The application of 4-(Difluoromethyl)-2-hydroxypyridine-6-methanol extends beyond pharmaceuticals. It has shown potential in agrochemicals, where its ability to interact with biological systems makes it a valuable component in pest control agents. Additionally, this compound serves as a versatile building block for constructing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Its unique structure allows for tailored functionalities, making it an essential component in material science research.

From an environmental perspective, understanding the fate and transport of 4-(Difluoromethyl)-2-hydroxypyridine-6-methanol in natural systems is critical for assessing its ecological impact. Studies have demonstrated that this compound undergoes biodegradation under specific conditions, reducing its persistence in aquatic environments. This information is vital for regulatory agencies aiming to establish safety guidelines for its use and disposal.

In conclusion, 4-(Difluoromethyl)-2-hydroxypyridine-6-methanol (CAS No. 1806777-88-7) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.